![molecular formula C16H18N2O4 B5802463 N-(tert-butyl)-5-(2-methyl-4-nitrophenyl)-2-furamide](/img/structure/B5802463.png)
N-(tert-butyl)-5-(2-methyl-4-nitrophenyl)-2-furamide
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Overview
Description
N-(tert-butyl)-5-(2-methyl-4-nitrophenyl)-2-furamide is a chemical compound that belongs to the class of furan derivatives. It is commonly known as BNTX and is used in scientific research for its pharmacological properties. BNTX is a selective antagonist of the δ-subunit containing GABA-A receptors, which are found in the central nervous system.
Mechanism of Action
BNTX selectively blocks the δ-subunit containing GABA-A receptors by binding to a specific site on the receptor. This results in the inhibition of GABAergic neurotransmission, which is involved in the regulation of various physiological processes. The blockade of these receptors by BNTX has been shown to produce anxiolytic, analgesic, and sedative effects.
Biochemical and Physiological Effects:
BNTX has been shown to produce anxiolytic, analgesic, and sedative effects in animal models. It has also been shown to enhance the effects of opioids in producing analgesia. BNTX does not produce any significant adverse effects on motor coordination or memory.
Advantages and Limitations for Lab Experiments
The primary advantage of using BNTX in lab experiments is its selective blockade of the δ-subunit containing GABA-A receptors. This allows for the investigation of the specific role of these receptors in various physiological processes. However, BNTX has a short half-life and requires frequent administration, which can be a limitation in some experiments.
Future Directions
There are several future directions for the research on BNTX. One direction is the development of more potent and selective antagonists of the δ-subunit containing GABA-A receptors. Another direction is the investigation of the potential therapeutic applications of BNTX in the treatment of anxiety, pain, and sleep disorders. Additionally, further research is needed to understand the role of these receptors in various physiological processes and their potential involvement in disease states.
Synthesis Methods
The synthesis of BNTX involves the reaction of 2-methyl-4-nitrophenylacetic acid with tert-butylamine and thionyl chloride. The resulting product is then reacted with furfurylamine to obtain BNTX. The synthesis method has been optimized to produce high yields of pure BNTX.
Scientific Research Applications
BNTX is primarily used in scientific research to study the pharmacological properties of GABA-A receptors. It has been shown to selectively block the δ-subunit containing GABA-A receptors, which are involved in various physiological processes such as anxiety, sleep, and pain. BNTX has been used to investigate the role of these receptors in these processes and to develop potential therapeutic agents.
properties
IUPAC Name |
N-tert-butyl-5-(2-methyl-4-nitrophenyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4/c1-10-9-11(18(20)21)5-6-12(10)13-7-8-14(22-13)15(19)17-16(2,3)4/h5-9H,1-4H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKXPZRDNPOPKEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C(=O)NC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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